Cas no 104885-96-3 (hexahydro-7a-hydroxy-3H-Pyrrolizin-3-one)

hexahydro-7a-hydroxy-3H-Pyrrolizin-3-one structure
104885-96-3 structure
Product Name:hexahydro-7a-hydroxy-3H-Pyrrolizin-3-one
CAS No:104885-96-3
MF:C7H11NO2
MW:141.167742013931
CID:1097452
PubChem ID:11309562
Update Time:2025-04-20

hexahydro-7a-hydroxy-3H-Pyrrolizin-3-one Chemical and Physical Properties

Names and Identifiers

    • hexahydro-7a-hydroxy-3H-Pyrrolizin-3-one
    • 8-hydroxy-2,5,6,7-tetrahydro-1H-pyrrolizin-3-one
    • 3H-Pyrrolizin-3-one, hexahydro-7a-hydroxy-
    • DTXSID30461847
    • SCHEMBL16431636
    • 104885-96-3
    • Inchi: 1S/C7H11NO2/c9-6-2-4-7(10)3-1-5-8(6)7/h10H,1-5H2
    • InChI Key: DKMSCRGCFRXPEL-UHFFFAOYSA-N
    • SMILES: OC12CCC(N1CCC2)=O

Computed Properties

  • Exact Mass: 141.07903
  • Monoisotopic Mass: 141.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54
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